Cas no 933703-11-8 (4-aminopyrimidine-2-carboxylic acid)
933703-11-8 structure
Product Name:4-aminopyrimidine-2-carboxylic acid
CAS No:933703-11-8
MF:C5H5N3O2
MW:139.112100362778
CID:999622
PubChem ID:22172594
Update Time:2024-10-26
4-aminopyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-aminopyrimidine-2-carboxylic acid
- 2-Pyrimidinecarboxylic acid, 4-amino-
- 4-Amino-2-pyrimidinecarboxylic acid (ACI)
- CS-0372636
- 933703-11-8
- EN300-131554
- DTXSID70623205
- SCHEMBL5119246
- MFCD11977609
- AT18255
-
- Inchi: 1S/C5H5N3O2/c6-3-1-2-7-4(8-3)5(9)10/h1-2H,(H,9,10)(H2,6,7,8)
- InChI Key: NUILQFNJMVDDJG-UHFFFAOYSA-N
- SMILES: O=C(C1N=C(N)C=CN=1)O
Computed Properties
- Exact Mass: 139.03800
- Monoisotopic Mass: 139.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 89.1Ų
Experimental Properties
- PSA: 89.10000
- LogP: 0.33820
4-aminopyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-131554-0.05g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 0.05g |
$229.0 | 2023-02-15 | |
| Enamine | EN300-131554-0.1g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 0.1g |
$342.0 | 2023-02-15 | |
| Enamine | EN300-131554-0.25g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 0.25g |
$487.0 | 2023-02-15 | |
| Enamine | EN300-131554-0.5g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 0.5g |
$768.0 | 2023-02-15 | |
| Enamine | EN300-131554-1.0g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Enamine | EN300-131554-2.5g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 2.5g |
$1931.0 | 2023-02-15 | |
| Enamine | EN300-131554-5.0g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 5.0g |
$2858.0 | 2023-02-15 | |
| Enamine | EN300-131554-10.0g |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95% | 10.0g |
$4236.0 | 2023-02-15 | |
| Enamine | EN300-131554-50mg |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95.0% | 50mg |
$229.0 | 2023-09-30 | |
| Enamine | EN300-131554-100mg |
4-aminopyrimidine-2-carboxylic acid |
933703-11-8 | 95.0% | 100mg |
$342.0 | 2023-09-30 |
4-aminopyrimidine-2-carboxylic acid Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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